2-(Ethylsulfanyl)-3-nitropyridine

• Molecular Formula: C7H8N2O2S
• Molecular Weight: 184.22 g/mol
• IUPAC Name: 2-ethylsulfanyl-3-nitropyridine
• InChI: InChI=1S/C7H8N2O2S/c1-2-12-7-6(9(10)11)4-3-5-8-7/h3-5H,2H2,1H3
• InChI Key: WWUWNODFRXLHOJ-UHFFFAOYSA-N
• SMILES: CCSC1=C(C=CC=N1)[N+](=O)[O-]

Description

2-(Ethylsulfanyl)-3-nitropyridine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 2-(Ethylsulfanyl)-3-nitropyridine is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in cellular processes. In cancer cells, this compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. Inflammatory cells, this compound has been shown to inhibit the activity of the protein NF-kappaB, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects
2-(Ethylsulfanyl)-3-nitropyridine has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, which is a process of programmed cell death. In inflammatory cells, this compound has been shown to reduce the production of inflammatory cytokines such as TNF-alpha and IL-6. In animal models, this compound has been shown to reduce inflammation and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(Ethylsulfanyl)-3-nitropyridine in lab experiments is its high purity and stability. This compound can be synthesized in high yields and its structure can be confirmed using various analytical techniques such as NMR and mass spectrometry. However, one of the limitations of using this compound is its potential toxicity. This compound has been shown to be toxic to certain cell lines at high concentrations, and caution should be taken when handling this compound in lab experiments.

Future Directions

There are several future directions for the research on 2-(Ethylsulfanyl)-3-nitropyridine. One of the directions is to study the structure-activity relationship of this compound and its derivatives. By modifying the structure of this compound, it may be possible to improve its potency and selectivity towards certain targets. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound in animal models. This will provide valuable information on the absorption, distribution, metabolism, and excretion of this compound in vivo. Finally, the potential applications of this compound in other fields such as catalysis and energy storage should be explored.

Synthesis Methods

2-(Ethylsulfanyl)-3-nitropyridine can be synthesized using various methods. One of the most common methods is the reaction of 2-bromo-3-nitropyridine with ethanethiol in the presence of a base such as potassium carbonate. This method yields 2-(Ethylsulfanyl)-3-nitropyridine in good yields and high purity. Other methods include the reaction of 2-chloro-3-nitropyridine with sodium ethylthiolate and the reaction of 2-nitropyridine with ethyl mercaptan in the presence of a catalyst.

Scientific Research Applications

2-(Ethylsulfanyl)-3-nitropyridine has potential applications in various fields such as medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, this compound has been studied for its anti-inflammatory and anticancer properties. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. In materials science, 2-(Ethylsulfanyl)-3-nitropyridine has been used as a building block for the synthesis of functional materials such as liquid crystals and polymers. In organic synthesis, this compound has been used as a starting material for the synthesis of various compounds.